6-({[3-(methoxycarbonyl)-5-methyl-4-(4-propylphenyl)-2-thienyl]amino}carbonyl)-3-cyclohexene-1-carboxylic acid

• IUPAC Name: 6-[[3-methoxycarbonyl-5-methyl-4-(4-propylphenyl)thiophen-2-yl]carbamoyl]cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C24H27NO5S/c1-4-7-15-10-12-16(13-11-15)19-14(2)31-22(20(19)24(29)30-3)25-21(26)17-8-5-6-9-18(17)23(27)28/h5-6,10-13,17-18H,4,7-9H2,1-3H3,(H,25,26)(H,27,28)
• InChI Key: XVCLRGCYQFMTNA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C2=C(SC(=C2C(=O)OC)NC(=O)C3CC=CCC3C(=O)O)C
• Molecular Formula: C24H27NO5S
• Molecular Weight: 441.5 g/mol

Description

6-({[3-(methoxycarbonyl)-5-methyl-4-(4-propylphenyl)-2-thienyl]amino}carbonyl)-3-cyclohexene-1-carboxylic acid is a useful research compound. Its molecular formula is C24H27NO5S and its molecular weight is 441.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 441.16099414 g/mol and the complexity rating of the compound is 688. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Organometallic Compounds in Synthesis

Organometallic compounds play a crucial role in synthetic chemistry, offering pathways to create complex molecules. For example, the Mo(CO)3 fragment has been utilized as an organometallic protection group in synthesizing functionalized tripodal phosphine ligands, demonstrating the strategic use of organometallic chemistry in molecule construction (Stößel et al., 1996). This approach could be relevant for synthesizing or modifying molecules similar to the one , highlighting the versatility of organometallic chemistry in facilitating complex synthetic transformations.

Conformationally Constrained Amino Acid Analogues

Research into conformationally constrained amino acid analogues, such as the synthesis of tryptophan derivatives, showcases the importance of structural modifications in studying peptide and protein interactions (Horwell et al., 1994). These modifications can impact the biological activity and stability of peptides, suggesting a potential area of application for complex molecules in designing peptide-based therapeutics or research tools.

Applications in Catalysis

The development of catalysts using complex organometallic structures is another significant area of application. For instance, palladium complexes have been used for the methoxycarbonylation of alkynes, demonstrating high activity and selectivity in forming unsaturated esters or conducting cascade reactions (Núñez Magro et al., 2010). This research indicates the potential of complex molecules in catalysis, particularly in organic synthesis and industrial chemical processes.